Cas no 14133-90-5 (4-Hydroxy Propranolol hydrochloride)

• Product Name: 4-Hydroxy Propranolol hydrochloride
• CAS No: 14133-90-5
• MF: C₁₆H₂₂ClNO₃
• MW: 311.803783893585
• CID: 155766
• PubChem ID: 329747156
• Update Time: 2025-05-19

4-Hydroxy Propranolol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, hydrochloride (1:1)
• 4-HYDROXY PROPRANOLOL HCL
• (±)-4-Hydroxypropranolol hydrochloride
• rac-4-Hydroxy Propranolol Hydrochloride
• 1-[(4-Hydroxy-1-naphthyl)oxy]-3-(isopropylamino)- 2-propanol hydrochloride
• 4′-Hydroxypropranolol hydrochloride
• 4-{2-Hydroxy-3-[(1-methylethyl)amino]propoxy}-1-naphthalenol hydrochloride
• 4-Hydroxy Propranolol HCl (Rac)
• (±)-4-Hydroxypropranolol-d7 HCl
• 4-HYDROXYPROPRANOLOL HYDROCHLORIDE
• (R)-4-Hydroxy Propranolol Hydrochloride
• (S)-4-Hydroxy Propranolol Hydrochloride
• 4-[(2S)-2-Hydroxy-3-[(1-methylethyl)amino]propoxy]-1-naphthalenol Hydrochloride
• 4-[(2R)-2-Hydroxy-3-[(1-methylethyl)amino]propoxy]-1-naphthalenol Hydrochloride
• (±)-4-hydroxy Propranolol hydrochloride
• (+/-)-4-Hydroxypropranolol hydrochloride, analytical standard
• 4-(2-Hydroxy-3-((1-methylethyl)amino)propoxy)-1-naphthalenol hydrochloride
• 1219804-03-1
• J-007485
• 4-Hydroxypropranolol (hydrochloride)
• AKOS040732316
• rac-4-Hydroxypropranolol Hydrochloride
• FT-0670055
• 4-Hydroxypropranolol HCl
• ()-4-hydroxy Propranolol (hydrochloride)
• (+/-)-4-Hydroxy Propranolol Hydrochloride
• CS-0019840
• DTXSID40388470
• FT-0670052
• F91036
• 4-OHPropranolol-d7 HCl
• PD017082
• 1-Naphthalenol, 4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)-, hydrochloride
• 4-{2-Hydroxy-3-[(propan-2-yl)amino]propoxy}naphthalen-1-ol--hydrogen chloride (1/1)
• 69233-16-5
• 4-[2-hydroxy-3-(propan-2-ylamino)propoxy]naphthalen-1-ol;hydrochloride
• (+/-)-4-HYDROXYPROPRANOLOL HYDROCHLORIDE
• HY-100634
• 2-Propanol, 1-((4-hydroxy-1-naphthyl)oxy)-3-(isopropylamino)-, hydrochloride
• (+/-)-1-Hydroxypropranolol hydrochloride
• DTXSID70931074
• (+/-)-4-hydroxy Propranolol (hydrochloride)
• 14133-90-5
• 4-[(2R)-2-hydroxy-3-[(propan-2-yl)amino]propoxy]naphthalen-1-ol hydrochloride
• 4-[(2S)-2-hydroxy-3-[(propan-2-yl)amino]propoxy]naphthalen-1-ol hydrochloride
• (R)-4-(2-Hydroxy-3-(isopropylamino)propoxy)naphthalen-1-ol hydrochloride
• (S)-4-(2-Hydroxy-3-(isopropylamino)propoxy)naphthalen-1-ol hydrochloride
• 1ST11155A
• DB-262835
• 1-Naphthalenol, 4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, hydrochloride (9CI); 2-Propanol, 1-[(4-hydroxy-1-naphthyl)oxy]-3-(isopropylamino)-, hydrochloride (8CI); 4-Hydroxypropranolol hydrochloride; 1-Naphthalenol, 4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, hydrochloride (1:1); 4-Hydroxypropranolol Hydrochloride
• DA-49718
• (+/-)-4-Hydroxypropranolol HCl (unlabelled)
• 4-[2-Hydroxy-3-(isopropylamino)propoxy]-1-naphthol hydrochloride (1:1)
• 4-Hydroxy Propranolol hydrochloride

• MDL： MFCD06656370
• Inchi： 1S/C16H21NO3.ClH/c1-11(2)17-9-12(18)10-20-16-8-7-15(19)13-5-3-4-6-14(13)16;/h3-8,11-12,17-19H,9-10H2,1-2H3;1H
• InChI Key： ROUJENUXWIFONU-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=C2C=CC=CC=12)O)CC(CNC(C)C)O

Computed Properties

• Exact Mass: 311.12900
• Monoisotopic Mass: 311.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 61.7A^2

Experimental Properties

• Density: 1.168
• Melting Point: 156-158°C
• Boiling Point: 487.5°Cat760mmHg
• Flash Point: 248.6°C
• PSA: 61.72000
• LogP: 3.47600

4-Hydroxy Propranolol hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Additional information on 4-Hydroxy Propranolol hydrochloride

4-Hydroxy Propranolol Hydrochloride (CAS No. 14133-90-5): A Comprehensive Overview

4-Hydroxy Propranolol hydrochloride (CAS No. 14133-90-5) is a significant metabolite of the widely used beta-blocker propranolol. This compound has garnered attention in pharmaceutical research due to its unique pharmacological properties and potential therapeutic applications. As a hydroxylated derivative, it plays a crucial role in drug metabolism studies and is often explored for its cardiovascular effects and neuroprotective potential.

The chemical structure of 4-Hydroxy Propranolol hydrochloride includes a hydroxyl group at the 4-position of the naphthalene ring, which enhances its solubility and alters its binding affinity to adrenergic receptors. Researchers frequently investigate this compound to understand its pharmacokinetics and metabolic pathways, especially in the context of personalized medicine. Recent studies have also explored its potential in managing hypertension and anxiety disorders, making it a hot topic in modern pharmacology.

One of the most searched questions about 4-Hydroxy Propranolol hydrochloride is its mechanism of action. Like its parent compound, it acts as a non-selective beta-adrenergic receptor antagonist, but its hydroxyl group may confer additional benefits, such as reduced side effects or improved efficacy. This has led to increased interest in its use as a research chemical for developing next-generation beta-blockers.

In the pharmaceutical industry, 4-Hydroxy Propranolol hydrochloride is often utilized as a reference standard in analytical methods like HPLC and LC-MS. Its high purity and well-characterized properties make it indispensable for quality control and drug development processes. Additionally, its role in drug-drug interaction studies is another area of active research, particularly in polypharmacy scenarios.

The growing demand for metabolite analysis in clinical and preclinical studies has further highlighted the importance of 4-Hydroxy Propranolol hydrochloride. With advancements in bioanalytical techniques, researchers can now detect and quantify this metabolite with greater precision, enabling more accurate assessments of drug efficacy and safety. This aligns with the current trend toward precision medicine, where understanding individual metabolic variations is key.

Another trending topic related to 4-Hydroxy Propranolol hydrochloride is its potential role in neuroprotection. Emerging evidence suggests that beta-blockers, including their metabolites, may have neuroprotective effects, particularly in conditions like Parkinson's disease and migraine. This has spurred new research into the compound's ability to cross the blood-brain barrier and modulate neuronal activity.

From a commercial perspective, 4-Hydroxy Propranolol hydrochloride is available as a high-purity reagent for research purposes. Suppliers often emphasize its stability and solubility, which are critical for experimental reproducibility. The compound's shelf life and storage conditions are also frequently searched topics, reflecting the practical concerns of researchers working with it.

In summary, 4-Hydroxy Propranolol hydrochloride (CAS No. 14133-90-5) is a compound of significant interest in both academic and industrial settings. Its applications range from drug metabolism studies to potential therapeutic uses, making it a versatile tool in modern pharmacology. As research continues to uncover its full potential, this metabolite is likely to remain a focal point in the development of innovative cardiovascular and neurological treatments.